Cas no 307505-09-5 (N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide)

• Product Name: N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide
• CAS No: 307505-09-5
• MF: C₂₁H₂₂N₄O₇S
• MW: 474.486983776093
• CID: 5416650
• PubChem ID: 1107599
• Update Time: 2025-10-30

N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[(2,6-Dimethoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]-3,4-dimethoxybenzamide
• AKOS000533308
• Oprea1_148738
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-3,4-dimethoxybenzamide
• F3284-1047
• N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide
• 307505-09-5
• N-[4-(2,6-Dimethoxy-pyrimidin-4-ylsulfamoyl)-phenyl]-3,4-dimethoxy-benzamide
• SR-01000499701-1
• N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide
• SR-01000499701
• STK081546
• Oprea1_277389

• Inchi： 1S/C21H22N4O7S/c1-29-16-10-5-13(11-17(16)30-2)20(26)22-14-6-8-15(9-7-14)33(27,28)25-18-12-19(31-3)24-21(23-18)32-4/h5-12H,1-4H3,(H,22,26)(H,23,24,25)
• InChI Key： JQGMWCQCKJZBNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=C(C=1)OC)OC)=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 474.12092023g/mol
• Monoisotopic Mass: 474.12092023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide

Comprehensive Overview of N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide (CAS No. 307505-09-5)

N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide, with the CAS number 307505-09-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of dimethoxypyrimidine and dimethoxybenzamide moieties, which are known for their bioactivity and potential applications in drug discovery. The compound's structural complexity and functional groups make it a subject of interest for researchers exploring sulfonamide derivatives and their therapeutic or agricultural uses.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide is no exception, as its molecular framework aligns with trends in targeted drug design and small-molecule inhibitors. Researchers are particularly intrigued by its potential role in modulating enzyme activity or protein-protein interactions, which are hot topics in cancer therapy and metabolic disorder research. The compound's CAS 307505-09-5 identifier ensures precise tracking in scientific literature and regulatory databases.

The synthesis of N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide involves multi-step organic reactions, often starting with the coupling of 2,6-dimethoxypyrimidin-4-amine with a sulfonyl chloride derivative. This process highlights the importance of high-yield synthetic routes and green chemistry principles, which are increasingly prioritized in modern laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research applications.

From a commercial perspective, CAS 307505-09-5 is often sought after by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its relevance extends to high-throughput screening (HTS) platforms, where it may serve as a lead compound for further optimization. The growing interest in personalized medicine and precision agriculture has further amplified the need for structurally diverse molecules like this one, driving innovation in chemical libraries and bioactive scaffolds.

Environmental and safety profiles of N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide are also under scrutiny, aligning with global trends in sustainable chemistry. Regulatory bodies emphasize the importance of eco-friendly synthesis and biodegradability assessments for such compounds, reflecting broader societal concerns about chemical footprint reduction. Researchers are actively exploring alternative solvents and catalytic methods to improve the compound's sustainability metrics.

In summary, N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide (CAS 307505-09-5) represents a compelling case study at the intersection of medicinal chemistry, agrochemical innovation, and green synthesis. Its structural features and potential applications resonate with contemporary scientific priorities, making it a valuable subject for further investigation. As the scientific community continues to explore multi-target therapeutics and sustainable agrochemicals, this compound is poised to remain a focal point in cutting-edge research.